Cas no 1805344-23-3 (4-Bromo-2-(chloromethyl)-5-(difluoromethyl)-3-methylpyridine)

• Product Name: 4-Bromo-2-(chloromethyl)-5-(difluoromethyl)-3-methylpyridine
• CAS No: 1805344-23-3
• MF: C₈H₇BrClF₂N
• MW: 270.501687288284
• CID: 4863805
• Update Time: 2025-10-08

4-Bromo-2-(chloromethyl)-5-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(chloromethyl)-5-(difluoromethyl)-3-methylpyridine

• Inchi： 1S/C8H7BrClF2N/c1-4-6(2-10)13-3-5(7(4)9)8(11)12/h3,8H,2H2,1H3
• InChI Key： KIJFUKXAWJJMLA-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CN=C(CCl)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-2-(chloromethyl)-5-(difluoromethyl)-3-methylpyridine

4-Bromo-2-(chloromethyl)-5-(difluoromethyl)-3-methylpyridine: A Comprehensive Overview

The compound 4-Bromo-2-(chloromethyl)-5-(difluoromethyl)-3-methylpyridine, identified by the CAS number 1805344-23-3, is a highly specialized organic compound with a complex structure and diverse applications. This pyridine derivative has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique properties and potential for tailored chemical modifications.

The molecular structure of 4-Bromo-2-(chloromethyl)-5-(difluoromethyl)-3-methylpyridine is characterized by a pyridine ring with multiple substituents. The bromine atom at position 4, the chloromethyl group at position 2, the difluoromethyl group at position 5, and the methyl group at position 3 create a highly functionalized molecule with distinct electronic and steric properties. These substituents not only influence the compound's reactivity but also make it a valuable building block for synthesizing more complex molecules.

Recent studies have highlighted the importance of such substituted pyridines in drug discovery. For instance, researchers have explored the potential of 4-Bromo-2-(chloromethyl)-5-(difluoromethyl)-3-methylpyridine as a precursor for developing bioactive compounds with anti-inflammatory, antiviral, and anticancer properties. The bromine atom serves as an excellent leaving group, enabling various substitution reactions that can lead to novel pharmacophores.

In addition to its role in medicinal chemistry, this compound has found applications in materials science. The presence of electron-withdrawing groups like the chloromethyl and difluoromethyl substituents enhances the molecule's ability to participate in π-conjugation, making it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in this area have demonstrated how such molecules can be integrated into light-emitting diodes (LEDs) and photovoltaic cells to improve efficiency.

The synthesis of 4-Bromo-2-(chloromethyl)-5-(difluoromethyl)-3-methylpyridine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of bromopyridines with appropriate alkylating agents under specific solvent conditions. Researchers have optimized these methods to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications.

The physical properties of this compound are equally noteworthy. Its melting point, boiling point, and solubility characteristics make it suitable for various analytical techniques such as chromatography and spectroscopy. Moreover, its stability under different environmental conditions has been thoroughly investigated, making it a robust choice for both laboratory research and industrial-scale production.

In conclusion, 4-Bromo-2-(chloromethyl)-5-(difluoromethyl)-3-methylpyridine stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in chemical synthesis and materials science, positions it as a key player in future innovations within these fields.